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Compound of Interest

Compound Name: N-(2,3-Epoxypropyl)phthalimide

Cat. No.: B140011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
(2,3-Epoxypropyl)phthalimide (CAS No. 5455-98-1), a key intermediate in pharmaceutical

and polymer synthesis. Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the environment.

Hazard Identification and Classification
N-(2,3-Epoxypropyl)phthalimide is classified as a hazardous chemical. The primary hazards

are serious eye damage, potential skin sensitization, and suspected genetic defects.[1][2]

GHS Classification
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Hazard Class Category GHS Code Signal Word
Hazard
Statement

Serious Eye

Damage/Irritation
1 H318 Danger

Causes serious

eye damage.[1]

[2][3]

Skin

Sensitization
1 H317 Warning

May cause an

allergic skin

reaction.[1][2]

Germ Cell

Mutagenicity
2 H341 Warning

Suspected of

causing genetic

defects.[1][2][3]

Skin

Corrosion/Irritatio

n

2 H315 Warning
Causes skin

irritation.[3]

Specific Target

Organ Toxicity

(Single

Exposure)

3 H335 Warning

May cause

respiratory

irritation.[3]

GHS Pictograms
The following pictograms are associated with N-(2,3-Epoxypropyl)phthalimide:

Corrosion (GHS05): Indicating the risk of serious eye damage.[4][5][6]

Health Hazard (GHS08): Highlighting the potential for germ cell mutagenicity.

Exclamation Mark (GHS07): Warning of skin sensitization and irritation.

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.
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Property Value

Molecular Formula C₁₁H₉NO₃[7][8][9]

Molecular Weight 203.19 g/mol [7][8][9]

Appearance White to off-white solid/powder.[10][11]

Melting Point 92 - 98 °C[12][13]

Boiling Point 341.49 °C (estimated)[12]

Solubility
Insoluble in water.[13] Soluble in Chloroform

and Ethyl Acetate.[14]

Vapor Pressure 5.38E-05 mmHg at 25°C[14]

Flash Point Not available.[3][12]

Toxicological Information
N-(2,3-Epoxypropyl)phthalimide has been shown to cause adverse health effects in

toxicological studies.

Acute Toxicity
Route of Exposure Species Value

Oral Rat LD50: 4700 mg/kg[12]

Inhalation Rat LCLo: 4400 mg/m³/4h[10]

Irritation and Sensitization
Eye Irritation: Causes serious and potentially irreversible eye damage.[10][15] Studies on

rabbits have shown it to be a moderate to severe irritant.[10][16]

Skin Irritation: Causes skin irritation.[3] Rabbit studies indicate it is a slight irritant.[10][16]

Skin Sensitization: May cause an allergic skin reaction.[1][2] However, a study in guinea pigs

did not induce a sensitization reaction.[10][16]
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Mutagenicity
N-(2,3-Epoxypropyl)phthalimide is suspected of causing genetic defects.[1][2][3] It has

shown mutagenic effects in bacterial reverse mutation assays (Ames test) with Salmonella

typhimurium and Klebsiella pneumoniae.[10][16] It also induced mutations in Chinese hamster

ovary (CHO) cells.[10][16]

Experimental Protocols
The toxicological data for N-(2,3-Epoxypropyl)phthalimide are based on standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an albino rabbit, with the other eye serving as a control.[5]

Methodology: The eyes are examined at 1, 24, 48, and 72 hours after application, and

observations of corneal opacity, iritis, and conjunctival redness and chemosis are scored.[3]

The reversibility of any observed effects is also assessed.[5] To minimize animal distress, a

sequential testing strategy is often employed, starting with a single animal.[7][17]

Diagram of Experimental Workflow:
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(Up to 2 more rabbits, sequentially)

No
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OECD Guideline 405 Workflow

Acute Dermal Irritation/Corrosion (OECD 404)
This test assesses the potential for a substance to cause skin irritation or corrosion.

Principle: A single dose of the test substance is applied to a small area of the skin of an

animal, typically an albino rabbit.[8]
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Methodology: The substance is applied to a small patch of skin (approximately 6 cm²) under

a semi-occlusive dressing for up to 4 hours.[8][18] The skin is then observed for signs of

erythema (redness) and edema (swelling) at specified intervals, and the effects are scored.

The reversibility of the skin reactions is also evaluated.[18]

Diagram of Logical Relationships:

Test Substance

Application to Rabbit Skin
(Single Dose, up to 4 hours)

Observation for Erythema & Edema
(Scored at 24, 48, 72 hours)

Classification
(Irritant vs. Non-Irritant)

Click to download full resolution via product page

OECD Guideline 404 Logical Flow

Bacterial Reverse Mutation Test (Ames Test, OECD 471)
This in vitro test is widely used to assess the mutagenic potential of a chemical.

Principle: The test uses amino acid-requiring strains of Salmonella typhimurium and

Escherichia coli to detect point mutations, which can revert the bacteria to a state where they

can synthesize the essential amino acid and form colonies on a selective medium.[4]

Methodology: Bacterial cells are exposed to the test substance at various concentrations,

both with and without an exogenous metabolic activation system (S9 mix) to mimic
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mammalian metabolism.[6][19] The number of revertant colonies is counted and compared

to a negative control to determine if the substance is mutagenic.

Diagram of Signaling Pathway (Conceptual):

N-(2,3-Epoxypropyl)phthalimide Bacterial DNA
(Histidine/Tryptophan gene)

Metabolic Activation
(S9 Mix)

Point Mutation
(Base pair substitution/frameshift)

induces
Gene Reversion Colony Growth on

Selective Medium

Click to download full resolution via product page

Ames Test Conceptual Pathway

Safety and Handling Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection:

Gloves: Wear chemical-resistant gloves. Nitrile rubber (minimum 0.11 mm thickness) is a

suitable option for splash contact.[20] For prolonged contact, consider more resistant

materials like butyl rubber or Viton™. Always inspect gloves before use and use proper

removal techniques.[20]

Clothing: Wear a lab coat, and for larger quantities, consider additional protective clothing

to prevent skin exposure.

Respiratory Protection: If dust is generated, use a NIOSH-approved N95 (or better)

particulate respirator.[4][6] In situations with potential for vapors or high concentrations, a

respirator with organic vapor cartridges may be necessary.[21]

Safe Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[13][15] Avoid

creating dust.[15][20] Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly

after handling.[3]
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Storage: Store in a cool, dry, well-ventilated place.[15] Keep the container tightly closed and

locked up.[3][15] The substance is moisture-sensitive.[3]

Accidental Release and First Aid Measures
Accidental Release
In the event of a spill, follow these procedures:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Avoid generating dust.

Carefully sweep up the solid material and place it in a suitable, labeled container for

disposal.[15][20]

Clean the spill area thoroughly.

Prevent the material from entering drains.[15][20]

Diagram of Spill Response Workflow:
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Chemical Spill Response Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b140011?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[3] Remove contact lenses if present and easy to do. Continue rinsing.[3] Seek

immediate medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3]

Remove contaminated clothing and wash it before reuse. If skin irritation or a rash occurs,

get medical advice.[11]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If

symptoms persist, call a physician.[15]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[15]

Fire-Fighting and Disposal Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][15]

Specific Hazards: Thermal decomposition can produce toxic gases, including carbon oxides

and nitrogen oxides.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][15]

Disposal
Dispose of this chemical and its container as hazardous waste.[3] Follow all applicable federal,

state, and local regulations. Do not allow the product to enter drains.[15][20]

Ecotoxicity
There is limited information available on the ecotoxicological effects of N-(2,3-
Epoxypropyl)phthalimide. It is advised to prevent its release into the environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.haz-map.com/Agents/6705
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1106764460_PHTHALIMIDECASNO85-41-6MSDS.pdf
https://www.benchchem.com/product/b140011?utm_src=pdf-body
https://www.benchchem.com/product/b140011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide is intended to provide essential safety and handling information. Always

refer to the most current Safety Data Sheet (SDS) for this product and consult with a qualified

safety professional for specific guidance related to your work environment and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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